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Compound of Interest

Compound Name: 1,10-Diaminodecane

Cat. No.: B146516

Essential Safety and Handling Guide for 1,10-
Diaminodecane

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) requirements, and operational and disposal plans for handling 1,10-Diaminodecane
(CAS No. 646-25-3). Adherence to these procedures is critical for ensuring laboratory safety
and minimizing risks.

Hazard Summary

1,10-Diaminodecane is classified as a hazardous chemical. It is harmful if swallowed, causes
severe skin burns and eye damage, and may cause respiratory irritation.[1] It is essential to
handle this compound with appropriate engineering controls and personal protective
equipment.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 1,10-Diaminodecane to prevent exposure.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a
face shield where splashing is

possible.[2]

Protects against severe eye

damage and irritation.[1]

Skin Protection

Chemical-resistant gloves
(e.g., neoprene or nitrile), a lab
coat or coverall, and closed-
toe shoes.[2][3]

Prevents severe skin burns

and potential allergic reactions.

[1]14]

Respiratory Protection

Use a NIOSH/MSHA-approved
respirator if exposure limits are
exceeded or if irritation is
experienced.[1] A dust mask
(type N95) or a respirator with
type P3 cartridges is
recommended.

Protects against respiratory

irritation.[1]

Safe Handling and Storage

Proper handling and storage procedures are crucial to maintaining a safe laboratory

environment.

Aspect

Procedure

Handling

Use only in a well-ventilated area, preferably

under a chemical fume hood.[1] Avoid breathing

dust.[1] Do not eat, drink, or smoke when using
this product.[1][4] Wash hands thoroughly after

handling.[1][4]

Storage

Store in a cool, dry, well-ventilated area in a

tightly closed container.[4] Keep in a corrosives

area, away from incompatible materials such as

acids, acid anhydrides, and acid chlorides.[1]

Emergency Procedures and First Aid
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Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Measures

Immediately flush with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes.[1]

Seek immediate medical attention.[1]

Take off immediately all contaminated clothing.
i Rinse skin with water/shower.[4] Wash off with
Skin Contact o
soap and plenty of water. Call a physician

immediately.[1]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration.[1] Seek immediate medical

attention.

Do NOT induce vomiting.[1] Rinse mouth with
) water. Never give anything by mouth to an
Ingestion _ - _
unconscious person. Call a physician or poison

control center immediately.[1]

Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is essential.

Action Procedure

Evacuate personnel to safe areas. Wear

appropriate PPE.[1] For minor spills, use dry
Spill Cleanup clean-up procedures and avoid generating dust.

[4] Sweep up and shovel into a suitable, labeled

container for disposal.[1][4]

Dispose of contents/container to an approved

waste disposal plant in accordance with local,
Disposal regional, and national regulations.[1][4]

Contaminated PPE should be disposed of as

hazardous waste.[3]
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Visual Workflow for Safe Handling

The following diagrams illustrate the necessary procedural flow for safely handling 1,10-

Diaminodecane and the logical relationship of its primary hazards.
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Caption: Procedural workflow for handling 1,10-Diaminodecane.
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Caption: Primary hazards associated with 1,10-Diaminodecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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